Cas no 84793-07-7 (N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester)

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester structure

84793-07-7 structure

Product Name:N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester

CAS No:84793-07-7

MF:C₂₄H₂₇NO₆

MW:425.4742872715

MDL:MFCD00065648

CID:60768

PubChem ID:7017912

Update Time:2024-10-26

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- Fmoc-L-Glutamic acid 1-tert-butyl ester
- N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester
- (4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
- FMOC-GLU-OBUT
- Fmoc-Glu-OtBu
- Fmoc-L-Glu-OtBu
- Fmoc-L-glutamic acid α-tert.butyl ester
- N-Fmoc-L-glutamic acid 1-tert-butyl ester
- Fmoc-L-Glu-O-t-Bu
- Fmoc-Glu-O-t-Bu
- Fmoc-Glu(OBut)-OH
- (S)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-tert-butoxy-5-oxopentanoic acid
- Fmoc-Glu-Ot-Bu
- PubChem10014
- KSC448A0B
- GOPWHXPXSPIIQZ-FQEVSTJZSA-N
- BCP26020
- C
- (4S)-5-(tert-Butoxy)-4-([[(9H-fluoren-9-yl)methoxy]carbonyl]amino)-5-oxopentanoic acid
- 10: PN: CN1962691 PAGE: 3 claimed protein
- MDL： MFCD00065648
- Inchi： 1S/C24H27NO6/c1-24(2,3)31-22(28)20(12-13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m0/s1
- InChI Key： GOPWHXPXSPIIQZ-FQEVSTJZSA-N
- SMILES： C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N[C@@H](CCC(=O)O)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 425.18400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 635
Topological Polar Surface Area: 102

Experimental Properties

Melting Point: 105-113°C
Boiling Point: 638.1℃ at 760 mmHg
Refractive Index: 1.57
PSA: 101.93000
LogP: 4.49110
Specific Rotation: -8.0° - -12.0° (c=1, CH3COOH)

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：UN 3261 8/PG 2
WGK Germany：3
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Storage Condition：Store at room temperature
Safety Term：8
Packing Group：III
Risk Phrases：R34

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Customs Data

HS CODE：29224290

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	075631-100g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	95+%	100g	4793.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	075631-25g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	95+%	25g	1917.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-UX618-1g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	98%	1g	60.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-UX618-25g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	98%	25g	527.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-UX618-100g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	98%	100g	1541.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-UX618-5g	N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester	84793-07-7	98%	5g	173.0CNY	2021-08-04
TRC	F620165-100mg	Fmoc-Glu-OtBu	84793-07-7		100mg	$64.00	2023-05-18
TRC	F620165-250mg	Fmoc-Glu-OtBu	84793-07-7		250mg	$75.00	2023-05-18
TRC	F620165-500mg	Fmoc-Glu-OtBu	84793-07-7		500mg	$87.00	2023-05-18
TRC	F620165-1g	Fmoc-Glu-OtBu	84793-07-7		1g	$ 80.00	2022-06-04

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Production Method

Production Method 1

82911-69-1

45120-30-7

84793-07-7

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water

Reference

Folate analogs. 33. Synthesis of folate and antifolate poly-γ-glutamates by [(9-fluorenylmethoxy)oxy]carbonyl chemistry and biological evaluation of certain methotrexate polyglutamate polylysine conjugates as inhibitors of the growth of H35 hepatoma cells

Abraham, Ann; Nair, M. G.; Kisliuk, R. L.; Galivan, J.; Gaumont, Y., Journal of Medicinal Chemistry, 1990, 33(2), 711-17

Production Method 2

56-86-0

102774-86-7

84793-07-7

Reaction Conditions

Reference

A simple and convenient synthesis of ω-tert-butyl esters of Fmoc-aspartic and Fmoc-glutamic acids

Lajoie, Gilles; Crivici, Anna; Adamson, J. Gordon, Synthesis, 1990, (7), 571-2

Production Method 3

84793-07-7

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 2-Chlorotrityl chloride resin Solvents: Dichloromethane ; 60 min, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ; 15 min, rt

Reference

Improved folate extraction and tracing deconjugation efficiency by dual label isotope dilution assays in foods

Moench, Sabine; Rychlik, Michael, Journal of Agricultural and Food Chemistry, 2012, 60(6), 1363-1372

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Raw materials

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Preparation Products

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester (84793-07-7)

N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:84793-07-7)Fmoc-L-Glutamic acid 1-tert-butyl ester

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

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Amadis Chemical Company Limited

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(CAS:84793-07-7)N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester

Order Number:A840926

Stock Status:in Stock

Quantity:500g/1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:51

Price ($):548.0/1090.0

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Product Official Link

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84793-07-7 (N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:84793-07-7)Fmoc-L-Glutamic acid 1-tert-butyl ester

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:84793-07-7)N-(9-Fluorenylmethoxycarbonyl)glutamic acid α-tert-butyl ester

Purity:99%/99%

Quantity:500g/1kg

Price ($):548.0/1090.0